Cas no 2188635-64-3 (2-[4-(2,2-dimethylcyclopropanecarbonyl)piperazin-1-yl]pyrimidine)

• Product Name: 2-[4-(2,2-dimethylcyclopropanecarbonyl)piperazin-1-yl]pyrimidine
• CAS No: 2188635-64-3
• MF: C₁₄H₂₀N₄O
• MW: 260.334802627563
• CID: 5311384
• PubChem ID: 131946441
• Update Time: 2025-05-19

2-[4-(2,2-dimethylcyclopropanecarbonyl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2188635-64-3
• AKOS038924089
• F6616-8106
• 2-[4-(2,2-dimethylcyclopropanecarbonyl)piperazin-1-yl]pyrimidine
• (2,2-Dimethylcyclopropyl)[4-(2-pyrimidinyl)-1-piperazinyl]methanone

• Inchi： 1S/C14H20N4O/c1-14(2)10-11(14)12(19)17-6-8-18(9-7-17)13-15-4-3-5-16-13/h3-5,11H,6-10H2,1-2H3
• InChI Key： HHEWRXDQVCECAS-UHFFFAOYSA-N
• SMILES： C(C1CC1(C)C)(N1CCN(C2=NC=CC=N2)CC1)=O

Computed Properties

• Exact Mass: 260.16371127g/mol
• Monoisotopic Mass: 260.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.193±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 453.1±55.0 °C(Predicted)
• pka: 4.87±0.33(Predicted)

Additional information on 2-[4-(2,2-dimethylcyclopropanecarbonyl)piperazin-1-yl]pyrimidine

Introduction to 2-[4-(2,2-dimethylcyclopropanecarbonyl)piperazin-1-yl]pyrimidine (CAS No. 2188635-64-3)

2-[4-(2,2-dimethylcyclopropanecarbonyl)piperazin-1-yl]pyrimidine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2188635-64-3, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of a piperazine moiety and a pyrimidine ring suggests its utility in drug design, particularly in targeting various biological pathways.

The molecular framework of 2-[4-(2,2-dimethylcyclopropanecarbonyl)piperazin-1-yl]pyrimidine incorporates a dimethylcyclopropane carbonyl group, which is known for its stability and ability to participate in various chemical reactions. This structural feature enhances the compound's versatility, making it a valuable intermediate in synthetic chemistry. The combination of these functional groups positions this compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The piperazine moiety is particularly noteworthy, as it is commonly found in many bioactive molecules due to its ability to interact with biological targets. Research has shown that piperazine derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases, which are often implicated in various diseases.

The pyrimidine ring in 2-[4-(2,2-dimethylcyclopropanecarbonyl)piperazin-1-yl]pyrimidine adds another layer of functionality, making it a suitable scaffold for designing molecules with enhanced binding affinity and selectivity. Pyrimidine derivatives are well-documented for their role in antiviral, anticancer, and anti-inflammatory therapies. The integration of both piperazine and pyrimidine moieties into a single molecule suggests potential therapeutic benefits across multiple disease indications.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for their biological activity. Virtual screening techniques have been particularly effective in identifying lead compounds for further development. In this context, 2-[4-(2,2-dimethylcyclopropanecarbonyl)piperazin-1-yl]pyrimidine has emerged as a compound of interest due to its structural features that are predicted to interact favorably with biological targets.

The synthesis of 2-[4-(2,2-dimethylcyclopropanecarbonyl)piperazin-1-yl]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies has allowed researchers to access this compound efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the complex framework of this molecule.

Evaluation of the pharmacological properties of 2-[4-(2,2-dimethylcyclopropanecarbonyl)piperazin-1-yl]pyrimidine has revealed promising results in preclinical studies. These studies have focused on assessing its binding affinity to target proteins and its ability to modulate downstream signaling pathways. The compound has shown potential as an inhibitor of kinases and other enzymes involved in cancer progression and inflammation.

The development of novel therapeutic agents often involves iterative optimization to improve efficacy and reduce side effects. Structure-activity relationship (SAR) studies have been conducted to explore the impact of various structural modifications on the biological activity of 2-[4-(2,2-dimethylcyclopropanecarbonyl)piperazin-1-yl]pyrimidine. These studies have provided valuable insights into the key functional groups responsible for its pharmacological effects.

The future prospects for 2-[4-(2,2-dimethylcyclopropanecarbonyl)piperazin-1-yl]pyrimidine are bright, with ongoing research aimed at translating preclinical findings into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through the drug development pipeline. Regulatory considerations and intellectual property protection will also play crucial roles in ensuring its successful commercialization.

In conclusion, 2-[4-(2,2-dimethylcyclopropanecarbonyl)piperazin-1-yl]pyrimidine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The integration of piperazine and pyrimidine moieties into this compound makes it a versatile scaffold for drug design. With continued research and development, this compound holds promise for addressing various diseases and improving patient outcomes.